Cas no 2097893-82-6 (1-[(2H-1,3-benzodioxol-5-yl)methyl]-3-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}urea)

• Product Name: 1-[(2H-1,3-benzodioxol-5-yl)methyl]-3-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}urea
• CAS No: 2097893-82-6
• MF: C₁₈H₂₁N₃O₃S
• MW: 359.44264292717
• CID: 5468180
• Update Time: 2025-07-21

1-[(2H-1,3-benzodioxol-5-yl)methyl]-3-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}urea Chemical and Physical Properties

Names and Identifiers

• 1-[(2H-1,3-benzodioxol-5-yl)methyl]-3-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}urea
• 1-(1,3-benzodioxol-5-ylmethyl)-3-[1-(thiophen-3-ylmethyl)pyrrolidin-3-yl]urea

• Inchi： 1S/C18H21N3O3S/c22-18(19-8-13-1-2-16-17(7-13)24-12-23-16)20-15-3-5-21(10-15)9-14-4-6-25-11-14/h1-2,4,6-7,11,15H,3,5,8-10,12H2,(H2,19,20,22)
• InChI Key： VSLITJVWOZDRQV-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CN1CCC(C1)NC(NCC1=CC=C2C(=C1)OCO2)=O

Computed Properties

• Exact Mass: 359.13036271 g/mol
• Monoisotopic Mass: 359.13036271 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 91.1
• Molecular Weight: 359.4

Additional information on 1-[(2H-1,3-benzodioxol-5-yl)methyl]-3-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}urea

Introduction to the Compound 1-[(2H-1,3-benzodioxol-5-yl)methyl]-3-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}urea (CAS No. 2097893-82-6)

The compound 1-[(2H-1,3-benzodioxol-5-yl)methyl]-3-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}urea, identified by its CAS number 2097893-82-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The structural design incorporates several key functional groups, including a benzodioxol moiety and a thiophen ring, which are known for their diverse biological activities.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The benzodioxol scaffold, commonly found in many bioactive molecules, is renowned for its role in modulating various biological pathways. In particular, derivatives of benzodioxol have been extensively investigated for their pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects. The presence of this moiety in the compound under discussion suggests that it may exhibit similar beneficial properties.

The second major component of this compound is the thiophen ring. Thiophene derivatives are widely recognized for their broad spectrum of biological activities, ranging from antimicrobial to anticancer properties. The integration of a thiophen moiety into the molecular structure of this compound could enhance its pharmacological profile by contributing to its binding affinity and selectivity towards specific biological targets. This dual functionality, combining both benzodioxol and thiophen groups, makes this compound a promising candidate for further investigation.

The central core of the molecule is a urea linkage, which serves as a crucial pharmacophore in many drug candidates. Urea-based compounds have been extensively studied due to their ability to form hydrogen bonds with biological targets, thereby enhancing binding affinity. The structural arrangement of the urea group in this compound, flanked by the aforementioned heterocyclic moieties, suggests that it may interact effectively with enzymes or receptors involved in disease pathways.

In the realm of drug discovery, the development of multi-target directed ligands has become increasingly important. Such ligands are designed to interact with multiple biological targets simultaneously, leading to synergistic therapeutic effects. The compound 1-[(2H-1,3-benzodioxol-5-yl)methyl]-3-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}urea exhibits characteristics that make it a potential multi-target directed ligand. The presence of both benzodioxol and thiophen groups provides multiple interaction points with biological targets, while the urea moiety further enhances binding potential.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of molecules with high accuracy. These computational tools have been instrumental in identifying promising drug candidates before they enter costly and time-consuming experimental phases. The structural features of this compound make it an attractive candidate for computational studies aimed at elucidating its binding mechanisms and potential therapeutic applications.

Experimental studies have also begun to explore the pharmacological properties of this compound. Initial assays have shown promising results in terms of inhibitory activity against certain enzymes and receptors relevant to various diseases. For instance, preliminary data suggest that this compound may exhibit inhibitory effects on enzymes involved in inflammation and pain pathways. These findings align well with the known biological activities associated with benzodioxol and thiophen derivatives.

The synthesis of this compound involves complex organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the intricate molecular framework efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds necessary for the molecule's structure.

As research progresses, additional derivatives of this compound are being synthesized to explore modified pharmacological profiles. By altering substituents on the benzodioxol, thiophen, or urea moieties, researchers can fine-tune the biological activity and selectivity of the molecule. This approach allows for a systematic investigation of structure-activity relationships (SAR), which is essential for developing lead compounds into viable drugs.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it suitable for exploring novel treatment strategies for complex diseases such as cancer and neurodegenerative disorders. By targeting multiple disease-related pathways simultaneously, this compound could offer advantages over conventional monotherapy approaches.

In conclusion, the compound 1-[(2H-1,3-benzodioxol-5-yl)methyl]-3-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}urea (CAS No. 2097893-82-6) represents a significant advancement in pharmaceutical chemistry due to its complex structural framework and promising pharmacological properties. Its integration of key functional groups such as benzodioxol, thiophen, and urea positions it as a valuable candidate for further research into novel therapeutic agents.